Cas no 896308-90-0 (ethyl 4-{4-(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate)
ethyl 4-{4-(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 896308-90-0
- F2590-0191
- ethyl 4-((4-((3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate
- ethyl 4-[4-[(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
- AKOS024662374
- ethyl 4-{4-[(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoyl]benzenesulfonyl}piperazine-1-carboxylate
- ethyl 4-{4-(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate
-
- Inchi: 1S/C21H26N4O6S2/c1-4-31-21(28)24-9-11-25(12-10-24)33(29,30)16-7-5-15(6-8-16)19(27)23-20-17(18(22)26)13(2)14(3)32-20/h5-8H,4,9-12H2,1-3H3,(H2,22,26)(H,23,27)
- InChI Key: CIILFUDUXRRIBH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(NC2=C(C(N)=O)C(C)=C(C)S2)=O)=CC=1)(N1CCN(C(=O)OCC)CC1)(=O)=O
Computed Properties
- Exact Mass: 494.12937691g/mol
- Monoisotopic Mass: 494.12937691g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 832
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 176Ų
ethyl 4-{4-(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2590-0191-2μmol |
ethyl 4-{4-[(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoyl]benzenesulfonyl}piperazine-1-carboxylate |
896308-90-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2590-0191-5μmol |
ethyl 4-{4-[(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoyl]benzenesulfonyl}piperazine-1-carboxylate |
896308-90-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2590-0191-10μmol |
ethyl 4-{4-[(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoyl]benzenesulfonyl}piperazine-1-carboxylate |
896308-90-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2590-0191-20μmol |
ethyl 4-{4-[(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoyl]benzenesulfonyl}piperazine-1-carboxylate |
896308-90-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2590-0191-1mg |
ethyl 4-{4-[(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoyl]benzenesulfonyl}piperazine-1-carboxylate |
896308-90-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2590-0191-2mg |
ethyl 4-{4-[(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoyl]benzenesulfonyl}piperazine-1-carboxylate |
896308-90-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2590-0191-3mg |
ethyl 4-{4-[(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoyl]benzenesulfonyl}piperazine-1-carboxylate |
896308-90-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2590-0191-4mg |
ethyl 4-{4-[(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoyl]benzenesulfonyl}piperazine-1-carboxylate |
896308-90-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2590-0191-5mg |
ethyl 4-{4-[(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoyl]benzenesulfonyl}piperazine-1-carboxylate |
896308-90-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2590-0191-10mg |
ethyl 4-{4-[(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoyl]benzenesulfonyl}piperazine-1-carboxylate |
896308-90-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
ethyl 4-{4-(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on ethyl 4-{4-(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate
Ethyl 4-{4-(3-Carbamoyl-4,5-Dimethylthiophen-2-yl)Carbamoylbenzenesulfonyl}Piperazine-1-Carboxylate: A Comprehensive Overview
Ethyl 4-{4-(3-Carbamoyl-4,5-Dimethylthiophen-2-yl)Carbamoylbenzenesulfonyl}Piperazine-1-Carboxylate, with CAS No. 896308-90-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug design. This compound is characterized by its intricate structure, which includes a piperazine ring, a benzenesulfonyl group, and a thiophene moiety. The presence of these functional groups makes it a promising candidate for various applications in the pharmaceutical industry.
The molecular structure of this compound is particularly notable for its sulfonamide group, which is known for its ability to enhance the bioavailability of drugs. The piperazine ring, on the other hand, contributes to the compound's flexibility and stability, making it suitable for interactions with biological targets. Recent studies have highlighted the potential of this compound as a bioisostere in drug design, where it can replace other functional groups while maintaining or improving pharmacokinetic properties.
One of the most recent advancements in the study of this compound involves its application in the development of prodrugs. Prodrugs are inactive compounds that are metabolized in the body to release the active drug. Ethyl 4-{4-(3-Carbamoyl-4,5-Dimethylthiophen-2-yl)Carbamoylbenzenesulfonyl}Piperazine-1-Carboxylate has shown promise in this area due to its ability to undergo controlled cleavage upon administration, releasing bioactive metabolites. This property is particularly valuable in the treatment of chronic diseases where sustained drug release is desirable.
Another area of interest is the compound's role in targeted drug delivery systems. The thiophene moiety in its structure has been found to exhibit selective binding affinity towards certain receptors, making it a potential candidate for designing drugs that target specific pathological conditions. Recent research has explored its use in cancer therapy, where it has demonstrated potential as an inhibitor of key enzymes involved in tumor progression.
The synthesis of Ethyl 4-{4-(3-Carbamoyl-4,5-Dimethylthiophen-2-yl)Carbamoylbenzenesulfonyl}Piperazine-1-Carboxylate involves a multi-step process that combines principles from both organic and medicinal chemistry. The synthesis begins with the preparation of intermediate compounds, such as the thiophene derivative and the piperazine carboxylic acid. These intermediates are then subjected to coupling reactions under controlled conditions to form the final product. The optimization of reaction conditions has been a focus of recent studies, with researchers aiming to improve yield and purity while minimizing environmental impact.
In terms of pharmacokinetics, this compound exhibits favorable properties such as good solubility and moderate permeability. These characteristics are crucial for ensuring effective absorption and distribution within the body. Recent studies have also investigated its metabolic stability, with findings suggesting that it undergoes minimal first-pass metabolism, which is advantageous for oral administration.
Looking ahead, there is significant potential for further exploration into the therapeutic applications of Ethyl 4-{4-(3-Carbamoyl-4,5-Dimethylthiophen-2-yl)Carbamoylbenzenesulfonyl}Piperazine-1-Carboxylate. Its unique structure and functional groups make it a versatile platform for modifying pharmacokinetic and pharmacodynamic properties. Future research could focus on optimizing its bioavailability further or exploring its use in combination therapies to enhance efficacy while reducing side effects.
In conclusion, Ethyl 4-{4-(3-Carbamoyl-4,5-Dimethylthiophen-2-yl)Carbamoylbenzenesulfonyl}Piperazine-1-Carboxylate represents a cutting-edge advancement in medicinal chemistry. Its complex structure and favorable pharmacokinetic properties position it as a valuable tool in drug design and development. As research continues to uncover new applications and optimize its properties, this compound holds immense promise for contributing to innovative therapeutic solutions.
896308-90-0 (ethyl 4-{4-(3-carbamoyl-4,5-dimethylthiophen-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)